4-Bromo-1-naphthalenecarboxaldehyde oxime

• Molecular Formula: C11H8BrNO
• Molecular Weight: 250.09 g/mol
• IUPAC Name: N-[(4-bromonaphthalen-1-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C11H8BrNO/c12-11-6-5-8(7-13-14)9-3-1-2-4-10(9)11/h1-7,14H
• InChI Key: AGMUKBWZLZDSLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)C=NO

Description

4-Bromo-1-naphthalenecarboxaldehyde oxime is a useful research compound. Its molecular formula is C11H8BrNO and its molecular weight is 250.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Hydroxylamine (50% aqueous, 0.37 ml) is added to a solution of 4-bromo-naphthalene-1-carbaldehyde (0.7 g) in methanol (6 ml). After 16 hours at room temperature the reaction is concentrated in vacuo to yield crude 4-bromo-naphthalene-1-carbaldehyde oxime, which is used in the next step without further purification.

Synthesis routes and methods II

Procedure details

An aqueous solution of hydroxylamine (1.25 mL, 50% in water) was added to a stirred solution of 4-bromo-1-naphthalenecarboxaldehyde (3.7 g, 15.7 mmol, prepared from commercially available 1,4-dibromonaphthalene by the method described in European Journal of Organic Chemistry 2006, 10, 2329-2335) in ethanol (30 mL). After stirring at room temperature for 3 h, the reaction mixture was concentrated under reduced pressure to provide the title compound as a pale yellow solid (3.8 g). 1H NMR (Me2S(O)-d6): δ 11.60 (s, 1H), 8.81 (s, 1H), 8.71 (d, 1H), 8.24 (d, 1H), 7.95 (d, 1H), 7.74 (m, 3H).